Cas no 2095396-39-5 (2-(2R)-oxolan-2-ylethan-1-amine)

• Product Name: 2-(2R)-oxolan-2-ylethan-1-amine
• CAS No: 2095396-39-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD30619606
• CID: 5248441
• PubChem ID: 8109871
• Update Time: 2025-07-02

2-(2R)-oxolan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanethanamine, tetrahydro-, (2R)-
• 2-(2R)-oxolan-2-ylethan-1-amine

• MDL： MFCD30619606
• Inchi： 1S/C6H13NO/c7-4-3-6-2-1-5-8-6/h6H,1-5,7H2/t6-/m1/s1
• InChI Key： ZCOIVJPCZLPQPT-ZCFIWIBFSA-N
• SMILES： O1CCC[C@@H]1CCN

Additional information on 2-(2R)-oxolan-2-ylethan-1-amine

Introduction to 2-(2R)-oxolan-2-ylethan-1-amine (CAS No. 2095396-39-5)

2-(2R)-oxolan-2-ylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2095396-39-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic methodologies. The presence of an oxolane ring and an amine functional group makes it a versatile intermediate for constructing more complex pharmacophores, which are essential in designing novel therapeutic agents.

The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, imparts rigidity and specific spatial orientation to the molecule. This feature is particularly valuable in medicinal chemistry, where precise molecular conformation can influence binding affinity and metabolic stability. The amine moiety, on the other hand, serves as a reactive site for further functionalization, enabling the attachment of various pharmacologically relevant groups. Such structural attributes make 2-(2R)-oxolan-2-ylethan-1-amine a promising candidate for exploring new chemical entities (NCEs) in the pharmaceutical industry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the enantioselectivity of catalytic processes. The (2R)-configuration of the oxolane ring in this compound suggests its utility as a building block for enantiomerically pure intermediates. Such intermediates are crucial for synthesizing single-enantiomer drugs, which often exhibit superior pharmacological profiles with fewer side effects compared to racemic mixtures. The growing emphasis on precision medicine and personalized therapeutics has further fueled research into chiral compounds like 2-(2R)-oxolan-2-ylethan-1-amine.

The synthesis of 2-(2R)-oxolan-2-ylethan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. One of the key steps involves the construction of the oxolane ring through intramolecular cyclization reactions, often catalyzed by transition metals or organocatalysts. These methodologies not only provide high yields but also allow for regioselective functionalization, which is critical for introducing specific substituents at desired positions. The subsequent introduction of the amine group typically follows via nucleophilic substitution or reductive amination strategies, ensuring compatibility with downstream synthetic operations.

Recent advancements in computational chemistry have also played a pivotal role in optimizing synthetic routes for 2-(2R)-oxolan-2-ylethan-1-amine. Molecular modeling techniques enable researchers to predict reaction outcomes and identify potential pitfalls before conducting experimental trials. This predictive capability significantly reduces time-to-market for new compounds and minimizes waste by streamlining synthetic pathways. Furthermore, green chemistry principles are increasingly being integrated into these processes, emphasizing sustainability and environmental responsibility.

The pharmaceutical applications of 2-(2R)-oxolan-2-ylethan-1-amine are diverse and span multiple therapeutic areas. For instance, its structural motif has been explored as a scaffold for kinase inhibitors, which are widely used in oncology treatments. The oxolane ring can mimic natural substrates or transition states recognized by enzyme active sites, while the amine group provides opportunities for covalent bond formation or hydrogen bonding interactions. Such features make it an attractive candidate for designing inhibitors targeting diseases like cancer and inflammatory disorders.

Another emerging area where CAS No. 2095396-39-5 shows promise is in the development of antiviral agents. The unique stereochemistry of the oxolane ring can be leveraged to mimic viral protease substrates or integrase inhibitors, thereby disrupting viral replication cycles. Additionally, the amine functionality can be tailored to interact with specific viral proteins or host factors involved in pathogenesis. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various viral strains, highlighting its potential as a lead compound for antiviral drug discovery.

In conclusion, 2-(2R)-oxolan-2-ylethan-1-amine represents a fascinating compound with significant implications in pharmaceutical research and development. Its structural features—particularly the oxolane ring and amine moiety—make it a versatile intermediate for constructing complex molecules with therapeutic potential. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple disease indications.